Cas no 1351052-54-4 (2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid
• CAS No: 1351052-54-4
• MF: C₁₉H₁₅FN₂O₄S
• MW: 386.396806955338
• MDL: MFCD20520835
• CID: 5638454
• PubChem ID: 56877985
• Update Time: 2025-06-14

2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28243747
• 1351052-54-4
• 2'-fluoro-5-{[(pyridin-2-yl)methyl]sulfamoyl}-[1,1'-biphenyl]-3-carboxylic acid
• 2'-fluoro-5-{[(pyridin-2-ylmethyl)amino]sulfonyl}biphenyl-3-carboxylic acid
• SCHEMBL23674231
• 2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid

• MDL： MFCD20520835
• Inchi： 1S/C19H15FN2O4S/c20-18-7-2-1-6-17(18)13-9-14(19(23)24)11-16(10-13)27(25,26)22-12-15-5-3-4-8-21-15/h1-11,22H,12H2,(H,23,24)
• InChI Key： ILNMMGMKNZVHFR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C2C=CC=CC=2F)C=1)(NCC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 386.07365630g/mol
• Monoisotopic Mass: 386.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid

Comprehensive Overview of 2'-Fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid (CAS No. 1351052-54-4)

The compound 2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid (CAS No. 1351052-54-4) is a sulfonamide-based derivative with a biphenyl core structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, which include a fluorine substituent and a pyridinylmethylsulfamoyl moiety. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or modulator in drug discovery programs targeting inflammation, oncology, and metabolic disorders.

In recent years, the demand for fluorinated biphenyl derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of a fluoro group at the 2'-position of the biphenyl scaffold in CAS No. 1351052-54-4 is a strategic modification that improves lipophilicity and membrane permeability. These properties are critical for optimizing drug-like characteristics, making this compound a valuable candidate for medicinal chemistry applications. Additionally, the sulfamoyl linker provides a versatile handle for further derivatization, enabling the development of targeted therapies.

The pyridin-2-ylmethyl group in this molecule is another noteworthy feature, as it introduces a heteroaromatic element that can engage in hydrogen bonding and π-π stacking interactions with biological targets. This structural motif is commonly found in kinase inhibitors and GPCR modulators, suggesting potential utility in treating diseases like cancer and autoimmune conditions. Given the rising interest in personalized medicine, researchers are exploring how 2'-fluoro-5-{(pyridin-2-yl)methylsulfamoyl}-1,1'-biphenyl-3-carboxylic acid could be tailored to address specific patient populations or genetic profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 1351052-54-4 involves multi-step organic transformations, including Suzuki-Miyaura cross-coupling and sulfonamide formation. These methods are well-established in the literature, but optimizing yield and purity remains an active area of investigation. Recent advancements in flow chemistry and catalytic systems have streamlined the production of similar compounds, reducing waste and improving scalability—a key consideration for industrial applications.

In the context of drug repurposing, this compound has also been evaluated for its off-target effects and potential applications beyond its original design scope. For example, its structural resemblance to known anti-inflammatory agents has prompted studies into its efficacy against chronic inflammatory diseases. Furthermore, the integration of artificial intelligence (AI) in drug discovery has accelerated the identification of novel biological targets for 2'-fluoro-5-{(pyridin-2-yl)methyl-sulfamoyl}-1,1'-biphenyl-3-carboxylic acid, highlighting its versatility.

As the scientific community continues to explore the therapeutic potential of fluorinated sulfonamides, CAS No. 1351052-54-4 stands out as a promising scaffold for innovation. Its combination of fluorine substitution, biphenyl rigidity, and sulfamoyl functionality offers a rich platform for designing next-generation therapeutics. With ongoing research into its pharmacokinetics and safety profile, this compound may soon transition from the bench to clinical trials, addressing unmet medical needs in diverse therapeutic areas.